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  4. 6-(3-Butoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
6-(3-Butoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one 6-(3-Butoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 353772-54-0
VCID: VC0442361
InChI: InChI=1S/C27H29F3N2O3/c1-4-5-13-35-18-10-8-9-17(14-18)24-23-20(15-26(2,3)16-22(23)33)31-19-11-6-7-12-21(19)32(24)25(34)27(28,29)30/h6-12,14,24,31H,4-5,13,15-16H2,1-3H3
SMILES: CCCCOC1=CC=CC(=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
Molecular Formula: C27H29F3N2O3
Molecular Weight: 486.5g/mol

6-(3-Butoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one

CAS No.: 353772-54-0

Main Products

VCID: VC0442361

Molecular Formula: C27H29F3N2O3

Molecular Weight: 486.5g/mol

6-(3-Butoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one - 353772-54-0

CAS No. 353772-54-0
Product Name 6-(3-Butoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Molecular Formula C27H29F3N2O3
Molecular Weight 486.5g/mol
IUPAC Name 6-(3-butoxyphenyl)-9,9-dimethyl-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C27H29F3N2O3/c1-4-5-13-35-18-10-8-9-17(14-18)24-23-20(15-26(2,3)16-22(23)33)31-19-11-6-7-12-21(19)32(24)25(34)27(28,29)30/h6-12,14,24,31H,4-5,13,15-16H2,1-3H3
Standard InChIKey SZPZENFVPMQHFL-UHFFFAOYSA-N
SMILES CCCCOC1=CC=CC(=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
Canonical SMILES CCCCOC1=CC=CC(=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C(F)(F)F
PubChem Compound 3581789
Last Modified Nov 11 2021
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